Cas no 108562-68-1 (Benzenemethanol,2-amino-3-ethyl-a-methyl-)
108562-68-1 structure
Product Name:Benzenemethanol,2-amino-3-ethyl-a-methyl-
CAS No:108562-68-1
MF:C10H15NO
MW:165.232202768326
CID:157281
PubChem ID:183991
Update Time:2025-04-19
Benzenemethanol,2-amino-3-ethyl-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-amino-3-ethyl-a-methyl-
- 1-(2-amino-3-ethylphenyl)ethanol
- 108562-68-1
- SCHEMBL14647742
- 2-(1-Hydroxyethyl)-6-ethylaniline 100 microg/mL in Acetonitrile
- DTXSID00910776
- Benzenemethanol, 2-amino-3-ethyl-alpha-methyl-
- 2-(1-hydroxyethyl)-6-ethylaniline
- 1-(2-Amino-3-ethylphenyl)ethan-1-ol
- Benzenemethanol, 2-amino-3-ethyl-?-methyl-; 2-Amino-3-ethyl-?-methylbenzenemethanol; 2-(1-Hydroxyethyl)-6-ethylaniline
-
- Inchi: 1S/C10H15NO/c1-3-8-5-4-6-9(7(2)12)10(8)11/h4-7,12H,3,11H2,1-2H3
- InChI Key: UANJWZLBTPXHHF-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC=C(CC)C=1N
Computed Properties
- Exact Mass: 165.11545
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Benzenemethanol,2-amino-3-ethyl-a-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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